1-(Furan-2-yl)-2-methylpropan-1-one
Overview
Description
“1-(Furan-2-yl)-2-methylpropan-1-one” is a chemical compound that belongs to the class of organic compounds known as furans . Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . The compound is used in various chemical reactions due to its chemotherapeutic behavior .
Synthesis Analysis
The synthesis of “1-(Furan-2-yl)-2-methylpropan-1-one” involves several steps. In one study, new sugar hydrazones incorporating furan and/or 1,3,4-thiadiazole ring systems were synthesized by reaction of the corresponding hydrazide with different aldose sugars . Another study reported the synthesis of (S)-2 by performing the asymmetric bioreduction of 1-(furan-2-yl)propan-1-one (1) using the Lactobacillus paracasei BD101 biocatalyst .Molecular Structure Analysis
The molecular structure of “1-(Furan-2-yl)-2-methylpropan-1-one” is characterized by the presence of a furan ring. The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen . The observation of the occupancies of the studied molecule from NBO and comparisons with the type of transition reported, shows that the character of the H-1 orbital is of σ (bonding) type and that of the LUMO is of σ* (antibonding) type .Chemical Reactions Analysis
Furan compounds, including “1-(Furan-2-yl)-2-methylpropan-1-one”, are used as building blocks for the formation of naturally occurring metabolites and various substituted furans used as pharmaceutical agents . They have gained wide attention in the field of medicinal chemistry research due to their activities associated with chemotherapeutic behavior .Scientific Research Applications
Antibacterial Activity
Furan derivatives have garnered attention in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have explored the antibacterial potential of 1-(Furan-2-yl)-2-methylpropan-1-one against both gram-positive and gram-negative bacteria. By incorporating the furan nucleus, medicinal chemists aim to create innovative antibacterial agents that combat microbial resistance .
Chiral Synthesis
(S)-1-(Furan-2-yl)propan-1-ol ((S)-2) is a chiral heterocyclic alcohol derived from 1-(Furan-2-yl)-2-methylpropan-1-one. This compound serves as a precursor for the production of pharmaceuticals and natural products. Its applications extend to the synthesis of sugar analogues, antibiotics, tirantamycines, and anticancer drugs .
Enzyme Inhibition
Studies have demonstrated that 1-(Furan-2-yl)-2-methylpropan-1-one exhibits dose-dependent inhibition of monophenolase enzymes. Low doses of the compound inhibit the enzyme, while higher doses significantly increase its activity .
Urease Inhibition
Furan chalcones derived from 1-(Furan-2-yl)-2-methylpropan-1-one have shown excellent urease inhibition efficacy. These compounds could potentially be used as therapeutic agents for conditions related to urease activity .
Pyranone Synthesis
1-(Furan-2-yl)-2-methylpropan-1-one can be utilized in the production of pyranone, a versatile scaffold used in various synthetic pathways. Pyranones find applications in drug development and other chemical processes .
Other Therapeutic Properties
Beyond antibacterial and enzyme-related activities, 1-(Furan-2-yl)-2-methylpropan-1-one has been investigated for its anti-ulcer, diuretic, muscle relaxant, anti-protozoal, and antiviral properties. Additionally, it shows promise in areas such as anti-inflammatory, analgesic, antidepressant, and anticancer research .
Mechanism of Action
Target of Action
1-(Furan-2-yl)-2-methylpropan-1-one is a compound that has been studied for its potential use in the production of pharmaceutical medicines and natural products .
Mode of Action
The compound’s mode of action involves the asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using the Lactobacillus paracasei BD101 biocatalyst . This process results in the production of (S)-1-(furan-2-yl)propan-1-ol, also known as (S)-2 . The conversion rate is over 99%, with an enantiomeric excess (ee) of over 99% .
Biochemical Pathways
The biochemical pathways affected by this compound involve the synthesis of pyranone, which can be used in the creation of various pharmaceuticals and natural products . The compound is also involved in the asymmetric bioreduction process, which is a key step in the synthesis of (S)-2 .
Pharmacokinetics
The compound can be analyzed by reverse phase (rp) hplc method with simple conditions . This suggests that the compound has certain properties that allow it to be effectively analyzed and potentially absorbed, distributed, metabolized, and excreted in the body.
Result of Action
The result of the action of 1-(Furan-2-yl)-2-methylpropan-1-one is the production of (S)-2 . This compound can be used in the synthesis of pyranone, which in turn can be used in the creation of sugar analogues, antibiotics, tirantamycines, and anticancer drugs . This suggests that the compound has significant potential in the field of pharmaceuticals and natural product synthesis.
Action Environment
The action environment of 1-(Furan-2-yl)-2-methylpropan-1-one involves the use of the Lactobacillus paracasei BD101 biocatalyst . This biocatalyst is obtained from boza, a grain-based fermented beverage The use of this biocatalyst suggests that the compound’s action, efficacy, and stability may be influenced by factors related to the fermentation process and the specific properties of the biocatalyst
Future Directions
The future directions for “1-(Furan-2-yl)-2-methylpropan-1-one” could involve further exploration of its potential applications in medicinal chemistry, given the wide range of biological activities exhibited by furan compounds . Additionally, the development of more efficient and environmentally friendly synthesis methods could be another area of future research .
properties
IUPAC Name |
1-(furan-2-yl)-2-methylpropan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c1-6(2)8(9)7-4-3-5-10-7/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQSLUERCHTWGDH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C1=CC=CO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20282684 |
Source
|
| Record name | 1-(furan-2-yl)-2-methylpropan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20282684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Furan-2-yl)-2-methylpropan-1-one | |
CAS RN |
4208-53-1 |
Source
|
| Record name | 1-(2-Furanyl)-2-methyl-1-propanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4208-53-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 27358 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004208531 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC27358 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27358 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(furan-2-yl)-2-methylpropan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20282684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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